Cas no 2138219-01-7 (Ethyl 6-amino-2-(oxan-4-yl)hexanoate)

• Product Name: Ethyl 6-amino-2-(oxan-4-yl)hexanoate
• CAS No: 2138219-01-7
• MF: C₁₃H₂₅NO₃
• MW: 243.342504262924
• CID: 5609589
• PubChem ID: 165476103
• Update Time: 2025-06-15

Ethyl 6-amino-2-(oxan-4-yl)hexanoate Chemical and Physical Properties

Names and Identifiers

• EN300-841425
• 2138219-01-7
• ethyl 6-amino-2-(oxan-4-yl)hexanoate
• Ethyl 6-amino-2-(oxan-4-yl)hexanoate

• Inchi： 1S/C13H25NO3/c1-2-17-13(15)12(5-3-4-8-14)11-6-9-16-10-7-11/h11-12H,2-10,14H2,1H3
• InChI Key： OMAHVVKMHUVDFD-UHFFFAOYSA-N
• SMILES： O1CCC(CC1)C(C(=O)OCC)CCCCN

Computed Properties

• Exact Mass: 243.18344366g/mol
• Monoisotopic Mass: 243.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 61.6Ų

Additional information on Ethyl 6-amino-2-(oxan-4-yl)hexanoate

Recent Advances in the Study of Ethyl 6-amino-2-(oxan-4-yl)hexanoate (CAS: 2138219-01-7) and Its Applications in Chemical Biology and Medicine

Ethyl 6-amino-2-(oxan-4-yl)hexanoate (CAS: 2138219-01-7) is a compound of growing interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a versatile building block for the synthesis of bioactive molecules, particularly in the development of novel therapeutics. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

The synthesis of Ethyl 6-amino-2-(oxan-4-yl)hexanoate has been optimized in recent studies, with researchers employing innovative catalytic methods to improve yield and purity. A 2023 publication in the Journal of Medicinal Chemistry demonstrated the use of asymmetric hydrogenation to achieve enantioselective synthesis, which is critical for its application in chiral drug development. The study reported a yield of over 85% and high enantiomeric excess (ee > 95%), making this method highly attractive for industrial-scale production.

In terms of biological activity, Ethyl 6-amino-2-(oxan-4-yl)hexanoate has shown promising results as a precursor for the synthesis of gamma-aminobutyric acid (GABA) analogs. These analogs are known for their neuroactive properties and have potential applications in treating neurological disorders such as epilepsy and anxiety. A recent in vitro study published in Bioorganic & Medicinal Chemistry Letters revealed that derivatives of this compound exhibit significant binding affinity to GABAA receptors, suggesting a potential pathway for developing new central nervous system (CNS) therapeutics.

Furthermore, the compound's unique structural features, including the oxan-4-yl moiety, have been explored for their role in enhancing drug-like properties such as solubility and metabolic stability. A 2024 study in Chemical Communications highlighted the use of Ethyl 6-amino-2-(oxan-4-yl)hexanoate in the design of prodrugs, where it served as a carrier for poorly soluble active pharmaceutical ingredients (APIs). The researchers reported improved bioavailability and sustained release profiles in preclinical models, indicating its utility in formulation science.

Despite these advancements, challenges remain in the widespread adoption of Ethyl 6-amino-2-(oxan-4-yl)hexanoate. Issues such as scalability of synthesis and the need for further pharmacokinetic studies were noted in a recent review article in Advanced Drug Delivery Reviews. The authors emphasized the importance of interdisciplinary collaboration to address these gaps and unlock the full potential of this compound in drug development.

In conclusion, Ethyl 6-amino-2-(oxan-4-yl)hexanoate (CAS: 2138219-01-7) represents a promising candidate for the development of new therapeutic agents. Its versatile chemistry and biological activity make it a valuable tool in medicinal chemistry, with ongoing research paving the way for innovative applications. Future studies should focus on optimizing its synthesis, elucidating its mechanism of action, and exploring its potential in targeted drug delivery systems.